Cas no 53340-16-2 (Nile Blue 690)

Nile Blue 690 structure
Nile Blue 690 structure
Product Name:Nile Blue 690
CAS No:53340-16-2
MF:C20H20ClN3O5
MW:417.842904090881
MDL:MFCD00041991
CID:373252
PubChem ID:24863056
Update Time:2025-04-19

Nile Blue 690 Chemical and Physical Properties

Names and Identifiers

    • Nile Blue 690
    • [9-(diethylamino)benzo[a]phenoxazin-5-ylidene]azanium,perchlorate
    • Nile Blue A perchlorate
    • 5-Amino-9-(diethylamino)benzo(a)phenoxazin-7-ium perchlorate
    • BENZO(a)PHENOXAZIN-7-IUM,5-AMINO-9-(DIETHYLAMINO)-,PERCHLORATE
    • EINECS 258-489-3
    • Nile Blue 690 perchlorate
    • Nile Blue perchlorate
    • 5-Amino-9-(diethylamino)benzo[a]phenoxazin-7-ium perchlorate
    • AKOS024389737
    • Benzo[a]phenoxazin-7-ium, 5-amino-9-(diethylamino)-, perchlorate (1:1)
    • AKOS024386572
    • DTXSID40886047
    • 53340-16-2
    • Q27123280
    • SCHEMBL4543462
    • BENZO(a)PHENOXAZIN-7-IUM, 5-AMINO-9-(DIETHYLAMINO)-, PERCHLORATE
    • (5-aminobenzo[a]phenoxazin-9-ylidene)-diethylazanium;perchlorate
    • CHEBI:52164
    • CS-0653134
    • Benzo(a)phenoxazin-7-ium, 5-amino-9-(diethylamino)-, perchlorate (1:1)
    • Benzo[a]phenoxazin-7-ium, 5-amino-9-(diethylamino)-, perchlorate
    • Nilblau perchlorate
    • CCRIS 4972
    • HY-D1772
    • NS00089757
    • PXAWBBITGJLNFP-UHFFFAOYSA-M
    • MDL: MFCD00041991
    • Inchi: 1S/C20H19N3O.ClO4/c1-3-23(4-2)13-9-10-17-18(11-13)24-19-12-16(21)14-7-5-6-8-15(14)20(19)22-17;2-1(3,4)5/h5-12,21H,3-4H2,1-2H3;/q;-1/p+1
    • InChI Key: OXEFOZPEAKMESR-UHFFFAOYSA-O
    • SMILES: [Cl+3]([O-])([O-])([O-])[O-].O1C2C=C(C3C=CC=CC=3C=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)N

Computed Properties

  • Exact Mass: 417.10900
  • Monoisotopic Mass: 417.1091484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 659
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3149 (rough estimate)
  • Melting Point: 290-292 °C (dec.) (lit.)
  • Refractive Index: 1.6500 (estimate)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 129.33000
  • LogP: 4.27550
  • Solubility: Not available

Nile Blue 690 Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S37/39
  • RTECS:DJ1930500
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Nile Blue 690 Pricemore >>

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